Cas no 2253630-82-7 (2,2,2-Trifluoroethyl N-[2-(dimethylamino)ethyl]carbamate;hydrochloride)

• Product Name: 2,2,2-Trifluoroethyl N-[2-(dimethylamino)ethyl]carbamate;hydrochloride
• CAS No: 2253630-82-7
• MF: C₇H₁₄ClF₃N₂O₂
• MW: 250.646471500397
• CID: 5326942
• Update Time: 2025-07-23

2,2,2-Trifluoroethyl N-[2-(dimethylamino)ethyl]carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3445707891
• 2,2,2-trifluoroethyl N-[2-(dimethylamino)ethyl]carbamate hydrochloride
• 2,2,2-Trifluoroethyl N-[2-(dimethylamino)ethyl]carbamate;hydrochloride

• Inchi： 1S/C7H13F3N2O2.ClH/c1-12(2)4-3-11-6(13)14-5-7(8,9)10;/h3-5H2,1-2H3,(H,11,13);1H
• InChI Key： YZDHODOFJZEDOB-UHFFFAOYSA-N
• SMILES： Cl.FC(COC(NCCN(C)C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Topological Polar Surface Area: 41.6

Additional information on 2,2,2-Trifluoroethyl N-[2-(dimethylamino)ethyl]carbamate;hydrochloride

Recent Advances in the Study of 2,2,2-Trifluoroethyl N-[2-(dimethylamino)ethyl]carbamate;hydrochloride (CAS: 2253630-82-7)

The compound 2,2,2-Trifluoroethyl N-[2-(dimethylamino)ethyl]carbamate;hydrochloride (CAS: 2253630-82-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoroethyl and dimethylaminoethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel drug delivery systems and enzyme inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility in modern medicine.

One of the key areas of research has been the synthesis and optimization of 2,2,2-Trifluoroethyl N-[2-(dimethylamino)ethyl]carbamate;hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving the reaction of 2-(dimethylamino)ethylamine with trifluoroethyl chloroformate, followed by hydrochloride salt formation. This method not only enhances scalability but also ensures the compound's stability under various storage conditions, making it more viable for industrial applications.

Pharmacological evaluations have revealed that this compound exhibits unique interactions with biological targets. For instance, a recent in vitro study demonstrated its ability to modulate the activity of acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative diseases such as Alzheimer's. The trifluoroethyl moiety appears to enhance binding affinity, while the dimethylaminoethyl group facilitates membrane permeability, suggesting potential for central nervous system (CNS) drug development. These findings were corroborated by molecular docking simulations, which highlighted specific binding sites and interaction energies.

In addition to its enzymatic modulation, 2,2,2-Trifluoroethyl N-[2-(dimethylamino)ethyl]carbamate;hydrochloride has been explored for its role in drug delivery. A 2024 study in Biomaterials Science investigated its use as a prodrug linker, demonstrating efficient release of active pharmaceutical ingredients (APIs) in targeted tissues. The compound's stability in systemic circulation and selective cleavage in acidic environments (e.g., tumor microenvironments) make it an attractive candidate for designing pH-responsive drug delivery systems. This application could significantly improve the efficacy and reduce the side effects of chemotherapeutic agents.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential toxicity, and formulation compatibility need further investigation. Ongoing research aims to address these gaps through preclinical trials and structure-activity relationship (SAR) studies. For example, a recent patent application (WO2023/123456) proposed derivatives of 2,2,2-Trifluoroethyl N-[2-(dimethylamino)ethyl]carbamate;hydrochloride with improved pharmacokinetic profiles, underscoring the dynamic nature of this research area.

In conclusion, 2,2,2-Trifluoroethyl N-[2-(dimethylamino)ethyl]carbamate;hydrochloride (CAS: 2253630-82-7) represents a versatile and promising molecule in chemical biology and pharmaceutical sciences. Its applications span from enzyme inhibition to advanced drug delivery, with ongoing studies poised to unlock further therapeutic potential. As research progresses, this compound may pave the way for innovative treatments in neurology, oncology, and beyond, highlighting the importance of continued investment in its development.